2-(methoxymethyl)-1-(3-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzoyl)piperidine

• IUPAC Name: [2-(methoxymethyl)piperidin-1-yl]-[3-(1-methylsulfonylpiperidin-4-yl)oxyphenyl]methanone
• InChI: InChI=1S/C20H30N2O5S/c1-26-15-17-7-3-4-11-22(17)20(23)16-6-5-8-19(14-16)27-18-9-12-21(13-10-18)28(2,24)25/h5-6,8,14,17-18H,3-4,7,9-13,15H2,1-2H3
• InChI Key: CAQDCZAYKHPPCL-UHFFFAOYSA-N
• Canonical SMILES: COCC1CCCCN1C(=O)C2=CC(=CC=C2)OC3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C20H30N2O5S
• Molecular Weight: 410.5 g/mol

Description

2-(Methoxymethyl)-1-(3-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzoyl)piperidine is a chemical compound that has gained significant attention in scientific research. This compound is known for its potential therapeutic applications in the treatment of various medical conditions.

Mechanism of Action

The mechanism of action of 2-(methoxymethyl)-1-(3-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzoyl)piperidine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body, thereby reducing inflammation, pain, and other symptoms associated with various medical conditions.
Biochemical and Physiological Effects:
2-(Methoxymethyl)-1-(3-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzoyl)piperidine has been found to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6. It has also been found to increase the levels of certain neurotransmitters, such as serotonin and norepinephrine, which play a role in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(methoxymethyl)-1-(3-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzoyl)piperidine in lab experiments is its potential therapeutic applications. This compound has been found to have anti-inflammatory, analgesic, and anticonvulsant properties, which make it a promising candidate for the treatment of various medical conditions. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of 2-(methoxymethyl)-1-(3-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzoyl)piperidine. One direction is to further investigate its potential therapeutic applications in the treatment of neuropathic pain, anxiety, and depression. Another direction is to study its mechanism of action in more detail, in order to better understand how it works in the body. Additionally, future research could focus on developing more efficient synthesis methods for this compound, in order to make it more accessible for lab experiments and potential clinical use.

Synthesis Methods

The synthesis of 2-(methoxymethyl)-1-(3-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzoyl)piperidine involves a series of chemical reactions. The first step involves the reaction of 3-hydroxybenzoic acid with methanesulfonyl chloride to form 3-methanesulfonyloxybenzoic acid. The second step involves the reaction of 3-methanesulfonyloxybenzoic acid with piperidine to form 3-(piperidin-1-yl)oxybenzoic acid. The third step involves the reaction of 3-(piperidin-1-yl)oxybenzoic acid with 4-(methoxymethyl)phenyl isocyanate to form 2-(methoxymethyl)-1-(3-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzoyl)piperidine.

Scientific Research Applications

2-(Methoxymethyl)-1-(3-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzoyl)piperidine has been studied extensively in scientific research for its potential therapeutic applications. This compound has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.